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Compound of Interest

Compound Name: SHELLSOL

Cat. No.: B1174059 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive initial investigation into the properties and applications of

SHELLSOL, a range of hydrocarbon solvents, for use in research and drug development.

SHELLSOL grades are versatile non-polar solvents with varying compositions and properties,

making them suitable for a wide array of applications, from extraction and purification to

vehicles for chemical reactions.

Physicochemical Properties of SHELLSOL Grades
SHELLSOL solvents are broadly categorized into two main types: aliphatic and aromatic. The

selection of a specific grade is critical and depends on the required solvency, evaporation rate,

and safety profile. Below is a summary of the key physicochemical properties of representative

SHELLSOL grades.
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Property
SHELLSOL
A100

SHELLSOL
A150

SHELLSOL T
SHELLSOL
D70

Solvent Type
Aromatic (C9-

C10)

Aromatic (C9-

C10)
Isoparaffinic

Aliphatic (C11-

C14)

Density @ 15°C

( kg/L )
0.880 0.887 0.761 0.796

Boiling Range

(°C)
160 - 180[1] 182 - 210[2] 189 - 215 203 - 237

Flash Point (°C) Not specified 64[2] 61 78

Aromatics

Content
> 95% v/v[3] > 95% v/v[2] 100 mg/kg < 200 mg/kg

Benzene Content

(mg/kg)
Not specified < 10[2] < 3 < 3

Hildebrand

Solubility

Parameter

((cal/cm³)^½)

Not specified 8.7[2] 7.35 Not specified

Aniline Point (°C) Not specified 15 (Mixed)[2] 85 76

Viscosity @ 25°C

(mm²/s)
Not specified 1.2[2] 1.9 Not specified

Water Solubility Insoluble[1] Insoluble Insoluble[4] Not specified

Core Applications in Research and Drug
Development
Organic solvents are fundamental in the synthesis of active pharmaceutical ingredients (APIs)

and drug products.[5] They are used as reaction media and in the separation and purification of

products.[6] The choice of solvent is a critical parameter that can significantly influence the

yield and purity of the final API.[6]
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SHELLSOL's utility in a laboratory setting is broad, primarily due to its properties as a non-

polar solvent:

Synthesis of Active Pharmaceutical Ingredients (API): Hydrocarbon solvents are integral to

many multi-step chemical syntheses that form the basis of API manufacturing.[7] The low

reactivity and specific solvency of certain SHELLSOL grades make them suitable as

reaction media.

Extraction and Purification: The principle of "like dissolves like" makes non-polar SHELLSOL
solvents ideal for extracting non-polar compounds from various matrices. This is particularly

relevant in natural product chemistry and in the work-up phase of a reaction to separate the

product from a polar aqueous phase.

Chromatography: Certain grades of SHELLSOL can be used as a component of the mobile

phase in normal-phase chromatography for the separation of non-polar compounds.

Cleaning: Organic solvents are frequently used for cleaning process equipment in

pharmaceutical manufacturing.[7]

The industry is also increasingly focused on greener synthesis protocols, which involves

selecting solvents that are less toxic and more environmentally benign.[8] The low aromatic

content of grades like SHELLSOL T and D70 aligns with this trend.

Experimental Protocols
While specific experimental protocols are highly dependent on the particular application, the

following provides a generalized methodology for a liquid-liquid extraction using a non-polar

solvent like SHELLSOL.

Objective: To extract a non-polar target compound from an aqueous reaction mixture.

Materials:

Reaction mixture containing the target compound in an aqueous solution.

SHELLSOL solvent (grade selected based on the target compound's solubility and the

desired boiling point for subsequent removal).
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Separatory funnel.

Sodium sulfate (anhydrous).

Rotary evaporator.

Methodology:

Solvent Selection: Choose an appropriate SHELLSOL grade. For instance, a grade with a

lower boiling point might be selected for easier removal post-extraction.

Liquid-Liquid Extraction:

Transfer the aqueous reaction mixture to a separatory funnel.

Add an equal volume of the selected SHELLSOL solvent to the separatory funnel.

Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release

pressure.

Allow the layers to separate. The less dense organic layer (SHELLSOL and dissolved

compound) will typically be the top layer.

Drain the lower aqueous layer.

Repeat the extraction of the aqueous layer with fresh SHELLSOL two more times to

maximize the recovery of the target compound.

Drying the Organic Phase:

Combine the organic extracts.

Add a small amount of anhydrous sodium sulfate to the combined organic extracts to

remove any residual water.

Swirl the flask and let it stand for 5-10 minutes. The drying agent should no longer clump

together, indicating the solution is dry.
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Decant or filter the dried organic solution to remove the sodium sulfate.

Solvent Removal:

Transfer the dried organic solution to a round-bottom flask.

Remove the SHELLSOL solvent using a rotary evaporator under reduced pressure. The

bath temperature should be set appropriately based on the solvent's boiling point.

Analysis:

The resulting residue contains the crude extracted compound, which can then be further

purified or analyzed.

Visualizations
The following diagram illustrates the typical workflow for a liquid-liquid extraction process using

a non-polar solvent like SHELLSOL.
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Fig. 1: A generalized workflow for a liquid-liquid extraction.

This diagram illustrates how the intrinsic properties of different SHELLSOL grades determine

their suitability for various applications.
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Fig. 2: Relationship between SHELLSOL properties and applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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